Cas no 893340-66-4 (1,3,6-trimethyl-2,4-dioxo-N-4-(trifluoromethoxy)phenyl-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: 1,3,6-trimethyl-2,4-dioxo-N-4-(trifluoromethoxy)phenyl-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893340-66-4
• MF: C₁₄H₁₄F₃N₃O₅S
• MW: 393.338272571564
• CID: 6221696
• Update Time: 2025-05-24

1,3,6-trimethyl-2,4-dioxo-N-4-(trifluoromethoxy)phenyl-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,6-trimethyl-2,4-dioxo-N-4-(trifluoromethoxy)phenyl-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, 1,2,3,4-tetrahydro-1,3,6-trimethyl-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C14H14F3N3O5S/c1-8-11(12(21)20(3)13(22)19(8)2)26(23,24)18-9-4-6-10(7-5-9)25-14(15,16)17/h4-7,18H,1-3H3
• InChI Key： VVQLLKUVGOZNED-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(NC2=CC=C(OC(F)(F)F)C=C2)(=O)=O)C(=O)N1C

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 445.7±55.0 °C(Predicted)
• pka: 5.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1,3,6-trimethyl-2,4-dioxo-N-4-(trifluoromethoxy)phenyl-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

1,3,6-Trimethyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No: 893340-66-4)

1,3,6-trimethyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, commonly referred to as CAS No: 893340-66-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and features a tetrahydropyrimidine ring system with multiple substituents that contribute to its unique properties. The presence of a trifluoromethoxy group on the phenyl ring further enhances its chemical reactivity and stability.

The molecular structure of this compound is characterized by a central tetrahydropyrimidine ring with methyl groups at positions 1 and 3 and an oxygen atom at position 2 and 4. The sulfonamide group is attached at position 5, while the phenyl ring with a trifluoromethoxy substituent is connected via an amide linkage. This arrangement provides the compound with a high degree of structural rigidity and electronic diversity, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The trifluoromethoxy group is known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in pharmaceutical design. Additionally, the sulfonamide group is often associated with anti-inflammatory and analgesic properties, making this compound a promising candidate for therapeutic applications.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. The use of advanced catalysts and reaction media has further improved the efficiency of these reactions.

In terms of physical properties, this compound exhibits a melting point in the range of 180°C to 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its robustness for industrial applications.

The application of CAS No: 893340-66-4 extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. Furthermore, its electronic properties make it a potential candidate for organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with high accuracy. These studies have provided valuable insights into its interaction with biological targets and its potential as a drug candidate. Moreover, green chemistry approaches have been adopted to minimize waste generation during synthesis, aligning with sustainable development goals.

In conclusion, 1,3,6-trimethyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No: 893340-66-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable properties make it an attractive target for further research and development in both academic and industrial settings.